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Compound of Interest

Compound Name: 2-(1H-imidazol-5-yl)ethanol

CAS No.: 872-82-2

Cat. No.: B1227070

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expected spectroscopic data

for 2-(1H-imidazol-5-yl)ethanol, a heterocyclic compound of interest in medicinal chemistry

and related fields. Due to the limited availability of published experimental spectra for this

specific molecule, this document focuses on predicted data derived from established

spectroscopic principles and spectral data of analogous structures. It serves as a valuable

resource for the identification, characterization, and quality control of 2-(1H-imidazol-5-
yl)ethanol in a research and development setting.

Predicted Nuclear Magnetic Resonance (NMR) Data
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for elucidating the

structure of organic molecules. Below are the predicted ¹H and ¹³C NMR chemical shifts for 2-
(1H-imidazol-5-yl)ethanol. These predictions are based on computational models and

analysis of similar chemical structures.

Table 1: Predicted ¹H NMR Spectral Data for 2-(1H-imidazol-5-yl)ethanol
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~7.6 s 1H H-2 (imidazole)

~6.8 s 1H H-4 (imidazole)

~3.7 t 2H -CH₂-OH

~2.7 t 2H Imidazole-CH₂-

Broad s 1H -OH

Broad s 1H -NH

Solvent: Deuterated Dimethyl Sulfoxide (DMSO-d₆) s = singlet, t = triplet

Table 2: Predicted ¹³C NMR Spectral Data for 2-(1H-imidazol-5-yl)ethanol

Chemical Shift (δ) ppm Assignment

~135 C-2 (imidazole)

~130 C-5 (imidazole)

~117 C-4 (imidazole)

~60 -CH₂-OH

~28 Imidazole-CH₂-

Solvent: Deuterated Dimethyl Sulfoxide (DMSO-d₆)

Expected Infrared (IR) Spectroscopy Data
Infrared (IR) spectroscopy provides information about the functional groups present in a

molecule. The IR spectrum of 2-(1H-imidazol-5-yl)ethanol is expected to exhibit characteristic

absorption bands for its alcohol and imidazole functionalities.

Table 3: Expected Key IR Absorption Bands for 2-(1H-imidazol-5-yl)ethanol
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Wavenumber
(cm⁻¹)

Intensity Functional Group Vibration

3400-3200 Strong, Broad O-H (Alcohol) Stretching

3150-3000 Medium N-H (Imidazole) Stretching

3050-2850 Medium C-H (sp² and sp³) Stretching

1650-1580 Medium C=N (Imidazole) Stretching

1550-1450 Medium C=C (Imidazole) Stretching

1100-1000 Strong C-O (Alcohol) Stretching

Expected Mass Spectrometry (MS) Data
Mass spectrometry (MS) provides information about the molecular weight and fragmentation

pattern of a molecule. Using a soft ionization technique like Electrospray Ionization (ESI), the

protonated molecule [M+H]⁺ is expected to be the base peak.

Table 4: Expected Mass Spectrometry Data for 2-(1H-imidazol-5-yl)ethanol

m/z Ion

113.07 [M+H]⁺

95.06 [M+H - H₂O]⁺

82.06 [M+H - CH₂OH]⁺

The fragmentation of 2-(1H-imidazol-5-yl)ethanol would likely involve the loss of water from

the ethanol side chain and cleavage of the C-C bond adjacent to the imidazole ring.

Experimental Protocols
The following are detailed methodologies for the key spectroscopic experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Objective: To obtain ¹H and ¹³C NMR spectra for structural elucidation.

Procedure:

Sample Preparation: Dissolve 5-10 mg of 2-(1H-imidazol-5-yl)ethanol in approximately 0.6

mL of a suitable deuterated solvent (e.g., DMSO-d₆). The use of deuterated solvents is

crucial to avoid large solvent signals in the ¹H NMR spectrum.[1]

Transfer: Transfer the solution to a 5 mm NMR tube.

Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal

signal dispersion.

Acquisition of ¹H NMR Spectrum:

Acquire a standard one-dimensional ¹H NMR spectrum.

Set the spectral width to cover the expected chemical shift range (e.g., 0-12 ppm).

Use a sufficient number of scans to achieve a good signal-to-noise ratio.

Integrate the peaks to determine the relative number of protons.

Acquisition of ¹³C NMR Spectrum:

Acquire a proton-decoupled ¹³C NMR spectrum.

Set the spectral width to encompass the expected range for carbon signals (e.g., 0-160

ppm).

A larger number of scans will be necessary compared to the ¹H spectrum due to the lower

natural abundance of ¹³C.

Attenuated Total Reflectance-Fourier Transform Infrared
(ATR-FTIR) Spectroscopy
Objective: To identify the functional groups present in the molecule.
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Procedure:

Background Scan: Record a background spectrum of the clean, empty ATR crystal. This will

be subtracted from the sample spectrum to remove contributions from the instrument and

atmosphere.

Sample Application: Place a small amount of the solid or liquid sample directly onto the ATR

crystal, ensuring complete coverage of the crystal surface. For solid samples, apply pressure

using the instrument's clamp to ensure good contact.

Spectrum Acquisition: Collect the FTIR spectrum over a typical mid-IR range (e.g., 4000-400

cm⁻¹).

Data Processing: The acquired interferogram is Fourier-transformed to produce the final IR

spectrum. The background spectrum is automatically subtracted by the instrument software.

Cleaning: After analysis, clean the ATR crystal with a suitable solvent (e.g., isopropanol) and

a soft tissue.

Electrospray Ionization-Mass Spectrometry (ESI-MS)
Objective: To determine the molecular weight and fragmentation pattern. ESI is a soft ionization

technique that is well-suited for polar molecules and minimizes fragmentation, typically showing

the protonated molecular ion.[2][3][4]

Procedure:

Sample Preparation: Prepare a dilute solution of the sample (approximately 10-100 µg/mL)

in a solvent compatible with mass spectrometry, such as methanol or acetonitrile/water.[2]

Infusion: Introduce the sample solution into the ESI source via direct infusion using a syringe

pump at a low flow rate (e.g., 5-20 µL/min).[2]

Ionization: Apply a high voltage (e.g., 3-5 kV) to the capillary needle to generate a fine spray

of charged droplets.[2]

Desolvation: The charged droplets are desolvated with a heated drying gas (e.g., nitrogen) to

release the analyte ions into the gas phase.
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Mass Analysis: The ions are then guided into the mass analyzer (e.g., quadrupole, time-of-

flight) where they are separated based on their mass-to-charge ratio (m/z).

Detection: The detector records the abundance of each ion, generating a mass spectrum.

Visualization of Analytical Workflow
The following diagram illustrates a typical workflow for the spectroscopic analysis of a chemical

compound.
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Click to download full resolution via product page

Caption: General workflow for spectroscopic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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